![molecular formula C22H27N3O2 B1668455 Caroverin CAS No. 23465-76-1](/img/structure/B1668455.png)
Caroverin
Overview
Description
Caroverine is a muscle-relaxing drug used in Austria and Switzerland to relieve spasms in smooth muscles, which include intestines, arteries, and other organs . It is also used to treat tinnitus . Chemically, it is a quinoxaline derivative . It has been described as a nonspecific calcium channel blocker and as an antagonist of both non-NMDA and NMDA glutamate receptors .
Molecular Structure Analysis
Caroverine has a molecular formula of C22H27N3O2 . Its IUPAC name is 1-[2-(diethylamino)ethyl]-3-(4-methoxybenzyl)quinoxalin-2(1H)-one . The molecular weight of Caroverine is 365.5 g/mol .
Physical And Chemical Properties Analysis
Caroverine has a molecular weight of 365.5 g/mol and a molecular formula of C22H27N3O2 .
Scientific Research Applications
Pharmaceutical Formulations
Caroverine has been used in the development of spectrophotometric methods for quantitative determination in pharmaceutical pure and tablet formulations . This involves the analysis of the pure drug at its max 304 nm in ethanol solvent .
Treatment of Noise-Induced Hearing Loss
Caroverine has been studied for its protective and therapeutic roles in noise-induced hearing loss following round window administration in guinea pigs . It’s an N-methyl-D-aspartate and α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor antagonist with antioxidant activity, which has been shown to protect the inner ear from excitotoxicity .
Treatment of Tinnitus
Caroverine has been found to be effective in the treatment of tinnitus . It has been used in a randomized controlled study to evaluate its effect in cochlear synaptic tinnitus in terms of improving tinnitus grading, tinnitus matching, and the quality of life of patients .
Treatment of Sudden Hearing Loss
Research has shown that Caroverine can be effective in the treatment of sudden hearing loss .
Improvement of Speech Discrimination Disorders in Presbyacusis
Caroverine has been used in the treatment of speech discrimination disorders in presbyacusis . Presbyacusis is age-related hearing loss, and Caroverine’s role in improving speech discrimination can significantly enhance the quality of life for individuals suffering from this condition .
Research and Development in Analytical Chemistry
Caroverine has been used in the development of novel analytical methods using spectrophotometric techniques . This includes the charge transfer reaction between caroverine as n-electron donor and 7,7,8,8-tetracyanoquinodimethane (TCNQ) as pi-acceptor .
Safety and Hazards
Mechanism of Action
Target of Action
Caroverine, a quinoxaline derivative, primarily targets N-type calcium channels , AMPA receptors , and NMDA receptors . These targets play crucial roles in various physiological processes, including neurotransmission and muscle contraction.
Mode of Action
Caroverine acts as an N-type calcium channel blocker , a competitive AMPA receptor antagonist , and a non-competitive NMDA receptor antagonist . By blocking these channels and receptors, caroverine can modulate the flow of calcium ions and the action of glutamate, a key neurotransmitter in the brain .
Biochemical Pathways
It is known that caroverine’s antagonistic action on ampa and nmda receptors can influence glutamatergic signaling pathways . Additionally, its role as a calcium channel blocker can affect calcium-dependent cellular processes .
Pharmacokinetics
As a small molecule, it is expected to have good bioavailability and can cross the blood-brain barrier, which is crucial for its effects on the central nervous system .
Result of Action
Caroverine’s action results in a reduction in the severity of conditions like tinnitus, smooth muscle spasms, and symptoms of alcohol and drug withdrawal . This is achieved through its modulation of calcium ion flow and glutamatergic signaling .
properties
IUPAC Name |
1-[2-(diethylamino)ethyl]-3-[(4-methoxyphenyl)methyl]quinoxalin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2/c1-4-24(5-2)14-15-25-21-9-7-6-8-19(21)23-20(22(25)26)16-17-10-12-18(27-3)13-11-17/h6-13H,4-5,14-16H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSPRUJDUTKRMLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN1C2=CC=CC=C2N=C(C1=O)CC3=CC=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
55750-05-5 (mono-hydrochloride) | |
Record name | Caroverine [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023465761 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID6049010 | |
Record name | Caroverine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6049010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Caroverine | |
CAS RN |
23465-76-1 | |
Record name | Caroverine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23465-76-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Caroverine [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023465761 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Caroverine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB13835 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Caroverine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6049010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Caroverine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CAROVERINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XJ73B0K6KB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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